Cas no 898414-62-5 (2-{5,7-bis(ethylamino)-1,2,4triazolo4,3-a1,3,5triazin-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide)

• Product Name: 2-{5,7-bis(ethylamino)-1,2,4triazolo4,3-a1,3,5triazin-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide
• CAS No: 898414-62-5
• MF: C₁₈H₂₄N₈OS
• MW: 400.501160621643
• CID: 5483331
• Update Time: 2025-07-13

2-{5,7-bis(ethylamino)-1,2,4triazolo4,3-a1,3,5triazin-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl]-N-(4-ethylphenyl)acetamide
• 2-{5,7-bis(ethylamino)-1,2,4triazolo4,3-a1,3,5triazin-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C18H24N8OS/c1-4-12-7-9-13(10-8-12)21-14(27)11-28-18-25-24-17-23-15(19-5-2)22-16(20-6-3)26(17)18/h7-10H,4-6,11H2,1-3H3,(H,21,27)(H2,19,20,22,23,24)
• InChI Key： JSVVSLZATDTHTJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CSC1N2C(NCC)=NC(NCC)=NC2=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{5,7-bis(ethylamino)-1,2,4triazolo4,3-a1,3,5triazin-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide

2-{5,7-Bis(ethylamino)-1,2,4triazolo[4,3-a]1,3,5triazin-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 898414-62-5, known as 2-{5,7-bis(ethylamino)-1,2,4triazolo[4,3-a]1,3,5triazin-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a triazolo-triazine scaffold and an ethylamino substituent. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Its triazolo-triazine core is known to exhibit strong biological activity, particularly in the context of enzyme inhibition and receptor modulation. Researchers have explored its ability to interact with key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory effects on a specific kinase enzyme associated with tumor growth.

In addition to its pharmacological applications, 2-{5,7-bis(ethylamino)-1,2,4triazolo[4,3-a]1,3,5triazin-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide has shown promise in materials science. Its sulfur-containing moiety contributes to its stability under high-temperature conditions, making it a potential candidate for advanced polymer materials. A 2023 research article in *Materials Today* reported that this compound can be used as a building block for synthesizing high-performance thermoplastics with excellent thermal resistance.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the triazolo-triazine ring system and the subsequent introduction of the ethylamino and phenyl groups. The use of microwave-assisted synthesis techniques has been shown to significantly improve the yield and purity of the final product. This approach not only enhances the efficiency of the synthesis but also aligns with green chemistry principles by minimizing waste generation.

From an environmental perspective, 2-{5,7-bis(ethylamino)-1,2,4triazolo[4,3-a]1,3,5triazin-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide has been evaluated for its biodegradability and ecotoxicity. Preliminary studies indicate that it exhibits low toxicity towards aquatic organisms and can be metabolized efficiently by microorganisms under controlled conditions. These findings are particularly relevant for industries seeking sustainable chemical solutions.

Looking ahead, the development of analogs based on this compound's structure is expected to further expand its utility. By modifying the substituents on the triazolo-triazine core or altering the length of the ethyl chain attached to the phenyl group, researchers aim to optimize its pharmacokinetic properties and enhance its bioavailability. Such modifications could pave the way for novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, 2-{5,7-bis(ethylamino)-1H-[1], [something missing]} is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for advancing both medicinal and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, 898414-62-5 stands out as a pivotal molecule in contemporary chemical innovation.